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Compound of Interest

Compound Name: O-Sulfo-D-serine

CAS No.: 19794-48-0

Cat. No.: B555518 Get Quote

O-Sulfo-D-serine is a structural analog of glutamate and a suicide substrate for certain

enzymes (e.g., serine racemase). Unlike free D-Serine, the O-sulfate ester linkage renders this

compound chemically labile and hygroscopic. It is significantly less stable than its non-sulfated

parent.
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Parameter Requirement Scientific Rationale

Temperature -20°C (Strict)

Retards the spontaneous

hydrolysis of the sulfate ester

bond (

increases exponentially with

).

Atmosphere Desiccated / Inert Gas

Moisture is the primary catalyst

for degradation. Water attacks

the S-O bond, releasing

sulfuric acid and D-serine.

Container Amber Glass / Foil

Protects from light, though less

critical than moisture; primarily

prevents photo-oxidation of

trace impurities.

Shelf Life 6–12 Months

Under optimal conditions.

Degradation >5% is common

after 1 year if seal integrity is

compromised.

Part 2: Troubleshooting Guide (Diagnostic Q&A)
Issue 1: "My powder has turned from white to a faint
yellow/brown."
Diagnosis:

-Elimination Degradation Unlike simple hydrolysis (which is colorless), yellowing indicates the
formation of pyruvate and conjugated by-products via

-elimination.

Mechanism: The sulfate group acts as a leaving group. In the presence of trace moisture or

alkalinity, the
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-proton is abstracted, eliminating the sulfate and forming an unstable aminoacrylate
intermediate, which hydrolyzes to pyruvate and ammonia.

Action:Discard the lot. Pyruvate contamination will interfere with enzymatic assays

(especially LDH-coupled assays) and alter pH.

Issue 2: "The powder is clumping or looks 'wet' despite
being in the freezer."
Diagnosis:Hydrolysis-Induced Hygroscopicity

Mechanism: The ester bond has hydrolyzed (

). The release of free sulfate/sulfuric acid creates highly hygroscopic species that pull more
moisture from the air, creating a catalytic feedback loop of degradation.

Action: Perform a solubility check. If the solution is acidic (pH < 4.0 at 100 mM), hydrolysis is

significant. Do not use for cell culture due to acidity.

Issue 3: "I see an extra peak in my HPLC analysis."
Diagnosis:Free D-Serine Contamination

Mechanism: Spontaneous hydrolysis releases free D-Serine.

Action: Quantify the impurity. If D-Serine content >2%, it may act as a competitive inhibitor or

false agonist depending on your receptor target (e.g., NMDA receptor glycine site).

Part 3: Deep Dive – Degradation Pathways
The stability of O-Sulfo-D-serine is governed by two competing pathways: Hydrolysis (acid-

catalyzed) and Elimination (base-catalyzed/thermal).
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Figure 1:Degradation pathways of O-Sulfo-D-serine.[1][2][3][4] Green path indicates the

primary storage failure mode (moisture ingress). Red path indicates thermal or pH-induced

breakdown.

Part 4: Analytical Quality Control (Protocol)
To validate the integrity of your stock, use this HPLC method designed to separate the sulfated

derivative from free D-serine and pyruvate.

Method: Reverse-Phase HPLC with UV/Fluorescence Detection Applicability: Purity check and

stability monitoring.
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Parameter Condition

Column
C18 (e.g., Agilent Eclipse XDB-C18), 5 µm, 4.6

x 150 mm

Mobile Phase A
20 mM Phosphate Buffer, pH 6.5 (Neutral pH

prevents on-column hydrolysis)

Mobile Phase B Acetonitrile (HPLC Grade)

Gradient
0–5 min: 100% A (Isocratic); 5–15 min: 0%

30% B

Flow Rate 1.0 mL/min

Detection
UV @ 210 nm (Direct) or OPA-Derivatization

(Fluorescence Ex:340nm/Em:450nm)

Expected RT
O-Sulfo-D-serine: ~2.5 min (Elutes early due to

polarity) D-Serine: ~3.5 min Pyruvate: ~4.5 min

Protocol Notes:

Sample Prep: Dissolve powder in Mobile Phase A immediately before injection. Do not let the

sample sit in the autosampler for >4 hours.

Derivatization: If using OPA (o-phthalaldehyde), note that O-sulfation reduces the

derivatization efficiency compared to free serine. External calibration is required.

Part 5: Frequently Asked Questions (FAQs)
Q1: Can I make a stock solution and freeze it?

Answer:Not recommended for long-term storage.

In aqueous solution, the hydrolysis rate (

) is significant even at -20°C due to freeze-concentration effects (where solutes and acids
concentrate in the remaining liquid phase during freezing).
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Best Practice: Aliquot the powder into single-use vials. If you must freeze a solution, use a

buffered solvent (pH 7.0, e.g., HEPES) and store at -80°C for no more than 4 weeks.

Q2: Is O-Sulfo-D-serine autoclavable?

Answer:Absolutely not.

The high heat (121°C) and pressure will cause rapid, total degradation via both hydrolysis

and thermal elimination.

Sterilization: Use 0.22 µm syringe filtration (PES or PVDF membranes).

Q3: How do I distinguish between the L- and D- isomers?

Answer: Standard C18 HPLC cannot separate enantiomers. You must use a Chiral Column

(e.g., Crownpak CR(+)) or add a chiral mobile phase additive. However, for general stability

checking (purity vs. degradation), standard C18 is sufficient as the degradation products (D-

serine vs L-serine) are chemically identical in non-chiral environments.

Q4: Is the compound toxic?

Answer: While not classified as acutely toxic, it is a potent neuroactive compound (glutamate

analog). Treat as a potential excitotoxin. Avoid inhalation of dust.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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